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Compound of Interest

Compound Name: 4-(Pyrrolidin-1-yl)butan-1-amine

Cat. No.: B1302945

This guide provides a comprehensive overview of the chemical compound 4-(Pyrrolidin-1-
yl)butan-1-amine, including its structure, IUPAC nomenclature, physicochemical properties,
and a representative synthetic protocol. This document is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Chemical Structure and IUPAC Name

4-(Pyrrolidin-1-yl)butan-1-amine is a diamine featuring a pyrrolidine ring linked to a
butylamine chain. The nitrogen of the pyrrolidine is bonded to the fourth carbon of the butan-1-
amine moiety.

IUPAC Name: 4-pyrrolidin-1-ylbutan-1-amine[1]

Molecular Formula: CsH1sN2[1]

Canonical SMILES: C1ICCN(C1)CCCCN

InChl: INnChl=1S/C8H18N2/c9-5-1-2-6-10-7-3-4-8-10/h1-9H2[1]

CAS Number: 24715-90-0[1][2][3]

The structural representation of 4-(Pyrrolidin-1-yl)butan-1-amine is depicted in the diagram
below.
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Starting Materials:
- Pyrrolidine
- 1,4-Dibromobutane or

4-Chlorobutanenitrile

Alkylation:

Reaction of pyrrolidine with the
alkyl halide/nitrile in the presence
of a base (e.g., K2COs) and a
suitable solvent (e.g., Acetonitrile).

A
Intermediate:
4-(Pyrrolidin-1-yl)butanenitrile

Reduction:

Reduction of the nitrile group to an
amine using a reducing agent
(e.g., LiAlH4 in THF or catalytic
hydrogenation with Raney Nickel).

A

‘Work-up and Purification:
- Quenching of the reaction
- Extraction with an organic solvent
- Drying and concentration
- Purification by distillation or
chromatography

Final Product:
4-(Pyrrolidin-1-yl)butan-1-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302945#4-pyrrolidin-1-yl-butan-1-amine-structure-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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